N-({4-allyl-5-[(3-methoxybenzyl)sulfanyl]-4H-1,2,4-triazol-3-yl}methyl)-4-chlorobenzenesulfonamide

• IUPAC Name: 4-chloro-N-[[5-[(3-methoxyphenyl)methylsulfanyl]-4-prop-2-enyl-1,2,4-triazol-3-yl]methyl]benzenesulfonamide
• InChI: InChI=1S/C20H21ClN4O3S2/c1-3-11-25-19(13-22-30(26,27)18-9-7-16(21)8-10-18)23-24-20(25)29-14-15-5-4-6-17(12-15)28-2/h3-10,12,22H,1,11,13-14H2,2H3
• InChI Key: XWTSFLVUTFDSQG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CSC2=NN=C(N2CC=C)CNS(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C20H21ClN4O3S2
• Molecular Weight: 465.0 g/mol
• CAS No.: 338422-27-8

Description

N-({4-allyl-5-[(3-methoxybenzyl)sulfanyl]-4H-1,2,4-triazol-3-yl}methyl)-4-chlorobenzenesulfonamide is a useful research compound. Its molecular formula is C20H21ClN4O3S2 and its molecular weight is 464.98. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Triazoles and Thiadiazoles

  Research by Hovsepyan et al. (2014) explored the intermolecular cyclization of related thiosemicarbazides, which led to the creation of 3,4,5-substituted 4H-1,2,4-triazoles. These compounds are structurally similar to the one and highlight the synthetic methods and chemical properties of such triazoles (Hovsepyan, Dilanyan, Minasyan, & Melik-Ohanjanyan, 2014).

• Structural Characterizations and Electrochemical Properties

  A study by Kantekin et al. (2015) focused on the synthesis and characterization of N-(3-(4-methoxybenzyl)-5-(4-chorophenyl)-4H-1,2,4-triazol-yl)-4-methylbenzenesulfonamide and its derivatives. This research provides insights into the structural and electrochemical aspects of similar compounds (Kantekin, Sarkı, Koca, Bekircan, Aktaş, Kobak, & Sağlam, 2015).

Biological and Pharmacological Activities

• Antibacterial and Antifungal Activities

  Wang et al. (2010) synthesized novel sulfanilamide-derived 1,2,3-triazole compounds, showing that some of them exhibited promising antibacterial potency. This suggests potential antimicrobial applications for compounds structurally related to N-({4-allyl-5-[(3-methoxybenzyl)sulfanyl]-4H-1,2,4-triazol-3-yl}methyl)-4-chlorobenzenesulfonamide (Wang, Wan, & Zhou, 2010).

• Enzyme Inhibition for Therapeutic Purposes

  The research by Bekircan et al. (2015) on similar compounds investigated their potential in inhibiting enzymes like lipase and α-glucosidase, which is relevant for the development of new therapeutic agents (Bekircan, Ülker, & Menteşe, 2015).

• Antiproliferative and Anticancer Properties

  Fu et al. (2017) designed sulfanilamide-1,2,3-triazole hybrids that demonstrated moderate to potent antiproliferative activity against cancer cell lines. This suggests that related compounds, such as this compound, could have potential applications in cancer treatment (Fu, Liu, Zhao, Li, Zhang, & Zhang, 2017).